Cas no 92131-78-7 ((2R,4S,6R)-5-Acetamido-2-[(2R)-2,3-di(tetradecoxy)propoxy]-4-hydroxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylic acid)

• Product Name: (2R,4S,6R)-5-Acetamido-2-[(2R)-2,3-di(tetradecoxy)propoxy]-4-hydroxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylic acid
• CAS No: 92131-78-7
• MF: C₄₂H₈₁NO₁₁
• MW: 776.092654943466
• CID: 804355
• Update Time: 2023-08-03

(2R,4S,6R)-5-Acetamido-2-[(2R)-2,3-di(tetradecoxy)propoxy]-4-hydroxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• a-Neuraminic acid,N-acetyl-2-O-[(2R)-2,3-bis(tetradecyloxy)propyl]-
• 1,2-di-O-tetradecyl-3-O-alpha-sialylglycerol
• DTSL
• 1,2-Di-O-tetradecyl-3-O-alpha-sialyl-sn-glycerol
• 2,3-Bis(tetradecyloxy)propyl 3,5-dideoxy-5-[(1-hydroxyethylidene)amino]non-2-ulopyranosidonic acid
• D-glycero-alpha-D-galacto-2-Nonulopyranosidonic acid, 2,3-bis(tetradecyloxy)propyl 5-(acetylamino)-3,5-dideoxy-, (R)-
• (2R,4S,6R)-5-Acetamido-2-[(2R)-2,3-di(tetradecoxy)propoxy]-4-hydroxy-6-[(1R,2R)-1,2,3-trihydroxyprop
• (2R,4S,6R)-5-Acetamido-2-[(2R)-2,3-di(tetradecoxy)propoxy]-4-hydroxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylic acid

• Inchi： 1S/C42H81NO11/c1-4-6-8-10-12-14-16-18-20-22-24-26-28-51-32-35(52-29-27-25-23-21-19-17-15-13-11-9-7-5-2)33-53-42(41(49)50)30-36(46)38(43-34(3)45)40(54-42)39(48)37(47)31-44/h35-40,44,46-48H,4-33H2,1-3H3,(H,43,45)(H,49,50)/t35-,36+,37-,38?,39-,40-,42-/m1/s1
• InChI Key： DSKSQHKXCCKUIB-HGJVRFSMSA-N
• SMILES： O1[C@@](C(=O)O)(C[C@@H](C([C@@H]1[C@@H]([C@@H](CO)O)O)NC(C)=O)O)OC[C@@H](COCCCCCCCCCCCCCC)OCCCCCCCCCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 54
• Rotatable Bond Count: 37
• Complexity: 912
• Topological Polar Surface Area: 184